8-(4-Bromobenzyl)-2,5-dioxa-8-azaspiro[3.4]octane

• IUPAC Name: 8-[(4-bromophenyl)methyl]-2,5-dioxa-8-azaspiro[3.4]octane
• InChI: InChI=1S/C12H14BrNO2/c13-11-3-1-10(2-4-11)7-14-5-6-16-12(14)8-15-9-12/h1-4H,5-9H2
• InChI Key: OZZJZEQGENLBGP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(N1CC3=CC=C(C=C3)Br)COC2
• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol

Description

The compound is a spirocyclic compound, which means it contains a quaternary carbon atom that is the junction of two rings. The “8-(4-Bromobenzyl)-2,5-dioxa-8-azaspiro[3.4]octane” name suggests it has bromobenzyl, oxygen, and nitrogen atoms in its structure.

Synthesis Analysis

The synthesis of such compounds typically involves several steps, each introducing a new functional group or building the cyclic structures. The exact method would depend on the starting materials and the required orientation of the functional groups.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of atoms present.

Chemical Reactions Analysis

The reactivity of such a compound would depend on the functional groups present. For example, the bromine atom might make the compound susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through various experimental techniques. Computational chemistry can also provide predictions of these properties.

Scientific Research Applications

Supramolecular Chemistry

Spirocyclic compounds can act as building blocks in supramolecular assemblies. .

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the biological system it interacts with. This could be determined through a combination of biological assays and computational modeling.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of substances.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in medicine, materials science, or as a synthetic intermediate in organic chemistry.